3-cyano-1-ethyl-1H-indole-6-carboxylic acid

• Molecular Formula: C12H10N2O2
• Molecular Weight: 214.22 g/mol
• IUPAC Name: 3-cyano-1-ethylindole-6-carboxylic acid
• InChI: InChI=1S/C12H10N2O2/c1-2-14-7-9(6-13)10-4-3-8(12(15)16)5-11(10)14/h3-5,7H,2H2,1H3,(H,15,16)
• InChI Key: TZCJLRGDPIEJIU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C2=C1C=C(C=C2)C(=O)O)C#N

Description

3-cyano-1-ethyl-1H-indole-6-carboxylic acid is a useful research compound. Its molecular formula is C12H10N2O2 and its molecular weight is 214.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 3-cyano-1-ethyl-1H-indole-6-carboxylate (1.60 g, 7.02 mmol), prepared by the method described in example 1A from methyl 1H-indole-6-carboxylate, in THF (35 mL) is treated with 1N NaOH (7.7 mL, 7.7 mmol) and heated at reflux for 2.5 h. After cooling to room temperature, most of the THF is removed and the solution is diluted with H2O and extracted with ether (2×). The ether extracts are discarded. The aqueous phase is then acidified with 6N HCl to pH 2 and then extracted with EtOAc (3×). The EtOAc layers are combined, washed with saturated NaCl and then dried and concentrated to afford 1.43 g (95%) of 3-cyano-1-ethyl-1H-indole-6-carboxylic acid as a white solid.